3-Cyclopropoxy-2-fluoro-6-iodopyridine

• Molecular Formula: C8H7FINO
• Molecular Weight: 279.05 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-fluoro-6-iodopyridine
• InChI: InChI=1S/C8H7FINO/c9-8-6(12-5-1-2-5)3-4-7(10)11-8/h3-5H,1-2H2
• InChI Key: BPAPMCKEIFQUEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)I)F

Description

3-Cyclopropoxy-2-fluoro-6-iodopyridine is a halogenated pyridine derivative with a cyclopropoxy substituent at position 3, fluorine at position 2, and iodine at position 5. Its molecular formula is C₈H₆FINO, and it exhibits a molecular weight of 321.05 g/mol. The compound’s structure combines electron-withdrawing (fluoro, iodo) and sterically bulky (cyclopropoxy) groups, making it a unique scaffold for pharmaceutical and agrochemical applications, particularly in cross-coupling reactions (e.g., Suzuki-Miyaura) due to the iodine substituent’s reactivity .

Key physicochemical properties include:

• Solubility: Limited solubility in polar solvents (e.g., water) but high solubility in DMSO and dichloromethane.
• Melting Point: Reported between 98–102°C (dependent on purity).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of fluoropyridines, including 3-Cyclopropoxy-2-fluoro-6-iodopyridine, often involves the fluorination of pyridine derivatives. One common method is the reaction of 3-bromo-2-nitropyridine with Bu4N+F− in DMF at 20°C to form 2-fluoro-3-bromopyridine . Another method involves the bromination and fluorination of aminopyridine compounds by an improved Blaz-Schiemann reaction .

Industrial Production Methods

The industrial production of fluoropyridine compounds typically involves optimized solvent selection and condition control to achieve higher yields and lower reaction energy consumption. The reactions are mostly carried out at normal temperature, making the process suitable for large-scale mass production .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-fluoro-6-iodopyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The presence of fluorine and iodine atoms makes it suitable for nucleophilic substitution reactions.

Oxidation and Reduction Reactions: These reactions can modify the functional groups attached to the pyridine ring.

Common Reagents and Conditions

Common reagents used in these reactions include Bu4N+F− for fluorination and various electrophiles for substitution reactions. The reactions are typically carried out in solvents like DMF at controlled temperatures .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, fluorination of pyridine by complex AlF3 and CuF2 at 450–500°C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine .

Scientific Research Applications

3-Cyclopropoxy-2-fluoro-6-iodopyridine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Potential use in the development of imaging agents for biological applications due to its fluorine content.

Medicine: Fluorinated pyridines are often explored for their potential as pharmaceutical intermediates and active ingredients.

Industry: Used in the development of agricultural products with improved physical, biological, and environmental properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-fluoro-6-iodopyridine involves its interaction with molecular targets through its electron-withdrawing substituents. These interactions can affect the electronic properties of the molecule, making it suitable for various chemical reactions and applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s distinct reactivity and applications are best contextualized by comparing it to analogous halogenated pyridines. Below is a detailed analysis:

Substituent Effects on Reactivity

Compound Name	Substituents (Positions)	Key Reactivity Differences	Applications
3-Cyclopropoxy-2-fluoro-6-iodopyridine	3-Cyclopropoxy, 2-F, 6-I	High iodine reactivity; cyclopropoxy strain	Cross-coupling, kinase inhibitors
2-Fluoro-3-methoxy-6-bromopyridine	3-Methoxy, 2-F, 6-Br	Lower halogen reactivity (Br vs. I)	Intermediate in agrochemicals
3-Ethoxy-2-chloro-6-iodopyridine	3-Ethoxy, 2-Cl, 6-I	Ethoxy less strained; Cl less electronegative	Antibacterial agents
2,6-Diiodo-3-isopropoxypyridine	3-Isopropoxy, 2-I, 6-I	Dual iodine sites; bulky isopropoxy	Radiolabeling probes

Key Findings :

Iodine vs. Bromine/Chlorine : The 6-iodo group in 3-Cyclopropoxy-2-fluoro-6-iodopyridine enables faster cross-coupling reactions compared to bromine or chlorine analogs (e.g., 10× higher yield in Suzuki reactions under identical conditions) .

Cyclopropoxy vs. Larger Alkoxy Groups : The cyclopropoxy group’s ring strain increases susceptibility to NAS compared to ethoxy or isopropoxy substituents, as demonstrated in hydrolysis studies (half-life reduction by ~40% ) .

Fluorine vs. Other Halogens : The 2-fluoro substituent enhances electron withdrawal, stabilizing intermediates in heterocyclic synthesis more effectively than chloro analogs .